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Compound of Interest

Compound Name: VU0420373

Cat. No.: B1663882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of VU0420373,

a potent activator of the heme sensor system (HssRS)[1][2]. Accurate preparation of stock

solutions is critical for ensuring the reproducibility and reliability of experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of VU0420373 is provided in the table

below. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Reference

Molecular Formula C₁₅H₁₁FN₂O [2]

Molecular Weight 254.26 g/mol [2]

CAS Number 38376-29-3 [1][2]

In Vitro Solubility
50 mg/mL (196.65 mM) in

DMSO
[1]

Appearance Crystalline solid, powder

Storage (Solid) Refer to Certificate of Analysis [2]

Storage (Stock Solution)
-20°C for 1 month, -80°C for 6

months
[1]

Experimental Protocols
This section outlines the detailed methodology for preparing a 10 mM stock solution of

VU0420373 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
VU0420373 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or other appropriate sterile containers

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic bath
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Pre-dissolution Preparation:

Allow the vial of VU0420373 powder to equilibrate to room temperature before opening to

prevent condensation.

Ensure that the DMSO is anhydrous or from a freshly opened bottle, as DMSO is

hygroscopic and absorbed water can affect solubility[1].

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of VU0420373 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 2.54 mg of VU0420373.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 254.26 g/mol = 0.00254 g = 2.54 mg

Dissolution:

Add the appropriate volume of DMSO to the tube containing the weighed VU0420373. For

the example above, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If precipitation or cloudiness is observed, sonicate the solution in an ultrasonic bath for 5-

10 minutes[1]. Gentle heating may also be applied if necessary, but care should be taken

to avoid degradation of the compound.

Storage:

Once the VU0420373 is completely dissolved, the stock solution is ready for use.
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For short-term storage, store the solution at -20°C for up to one month[1].

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles and store at -80°C for up to six months[1].

Visualization of the Experimental Workflow
The following diagram illustrates the step-by-step workflow for preparing the VU0420373 stock

solution.
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Caption: Workflow for preparing VU0420373 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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